Cas no 104160-38-5 (D-Serine, O-methyl-, phenylmethyl ester)
104160-38-5 structure
Product Name:D-Serine, O-methyl-, phenylmethyl ester
CAS No:104160-38-5
MF:C11H15NO3
MW:209.241703271866
CID:1141189
PubChem ID:13652499
Update Time:2025-04-20
D-Serine, O-methyl-, phenylmethyl ester Chemical and Physical Properties
Names and Identifiers
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- D-Serine, O-methyl-, phenylmethyl ester
- PLGIWPZJAPVLTD-SNVBAGLBSA-N
- SCHEMBL6119410
- O-methyl-D-serine benzyl ester
- (R)-Benzyl 2-amino-3-methoxypropanoate
- 104160-38-5
-
- Inchi: 1S/C11H15NO3/c1-14-8-10(12)11(13)15-7-9-5-3-2-4-6-9/h2-6,10H,7-8,12H2,1H3/t10-/m1/s1
- InChI Key: PLGIWPZJAPVLTD-SNVBAGLBSA-N
- SMILES: O(CC1C=CC=CC=1)C([C@@H](COC)N)=O
Computed Properties
- Exact Mass: 209.10519334g/mol
- Monoisotopic Mass: 209.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 61.6Ų
D-Serine, O-methyl-, phenylmethyl ester Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
104160-38-5 (D-Serine, O-methyl-, phenylmethyl ester) Related Products
- 4726-96-9(H-Ser(Bzl)-OH)
- 5445-44-3(O-Benzyl-DL-serine)
- 21948-10-7(benzyl 2-amino-3-(benzyloxy)propanoate hydrochloride)
- 1738-72-3((S)-Benzyl 2-amino-3-hydroxypropanoate)
- 55895-87-9(2-AMINO-3-BENZYLOXY-PROPIONIC ACID METHYL ESTER)
- 10433-52-0(O-Benzyl-D-serine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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